Cas no 2171632-72-5 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171632-72-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6429318
• PubChem ID: 165544586
• Update Time: 2025-05-19

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1491210
• 2171632-72-5

• Inchi： 1S/C26H30N2O5/c1-2-7-22(25(31)27-23(14-24(29)30)16-12-13-16)28-26(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SVKKYOWEGXTABW-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171632-72-5)

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, identified by its CAS number 2171632-72-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in drug design and synthesis.

The structural complexity of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is not merely a matter of academic curiosity but holds practical implications for its potential applications. The cyclopropyl group, known for its stability and rigidity, can contribute to the binding affinity and selectivity of the compound when interacting with biological targets. On the other hand, the Fmoc moiety is commonly used in peptide synthesis as a protecting group for the amino group, ensuring controlled reaction conditions during chemical modifications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The incorporation of fluorene derivatives, such as the one present in this compound, has been shown to improve solubility and metabolic stability, making it an attractive feature for drug candidates. Furthermore, the amide and carboxylic acid functionalities provide multiple sites for chemical modification, allowing for the creation of derivatives with tailored biological activities.

The synthesis of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid involves a series of multi-step reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies, is essential to achieve high yields and purity. These synthetic methodologies are not only critical for producing the compound in sufficient quantities but also for ensuring its structural integrity for subsequent biological evaluations.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid suggest that it may interact with specific biological targets involved in various diseases. For instance, the fluorene moiety has been reported to exhibit anti-inflammatory and antioxidant properties, while the cyclopropyl group can enhance binding affinity to certain enzymes or receptors. These characteristics make it a promising candidate for further investigation in areas such as oncology, neurology, and immunology.

The pharmacokinetic profile of any drug candidate is crucial for its clinical success. In this context, the solubility and metabolic stability of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are key factors that need to be carefully evaluated. Studies have shown that fluorene derivatives can exhibit improved pharmacokinetic properties compared to traditional small-molecule drugs. This could translate into better bioavailability and reduced side effects, making it an attractive option for therapeutic applications.

In addition to its potential therapeutic applications, 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid may also serve as a valuable tool in chemical biology research. Its unique structural features allow researchers to probe the mechanisms of various biological processes by studying its interactions with cellular components. This could lead to new insights into disease pathways and the identification of novel therapeutic targets.

The development of new drugs is often a lengthy and expensive process, but advances in computational chemistry and high-throughput screening have expedited the discovery pipeline. Computational methods can predict the binding affinity and selectivity of compounds like 3-cyclopropyl-3-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamidopropanoic acid) towards specific biological targets before they are synthesized in the lab. This approach not only saves time and resources but also increases the likelihood of identifying compounds with desirable pharmacological properties.

The future prospects for 3-cyclopropyl)-3-(2-{((9H-fluoren)-9-ylmethoxycarbonyl)amino}pentanamidopropanoic acid) are promising given its unique structural features and potential applications. Further research is needed to fully elucidate its pharmacological profile and explore its therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this compound from laboratory research to clinical application.